Cas no 1423031-98-4 (2,3-diaminopyridine-4-carboxylic acid;hydrochloride)

• Product Name: 2,3-diaminopyridine-4-carboxylic acid;hydrochloride
• CAS No: 1423031-98-4
• MF: C₆H₈ClN₃O₂
• MW: 189.599619865417
• CID: 4598383
• PubChem ID: 71757110
• Update Time: 2025-05-25

2,3-diaminopyridine-4-carboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,3-diaminopyridine-4-carboxylic acid hydrochloride
• 2,3-diaminopyridine-4-carboxylic acid;hydrochloride

• Inchi： 1S/C6H7N3O2.ClH/c7-4-3(6(10)11)1-2-9-5(4)8;/h1-2H,7H2,(H2,8,9)(H,10,11);1H
• InChI Key： LJKCENPYQKJXSS-UHFFFAOYSA-N
• SMILES： C(C1=CC=NC(N)=C1N)(=O)O.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2,3-diaminopyridine-4-carboxylic acid;hydrochloride

2,3-Diaminopyridine-4-Carboxylic Acid Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1423031-98-4, known as 2,3-diaminopyridine-4-carboxylic acid hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structure and potential applications in drug development and material science. The long-tail keyword for this compound, 2,3-diaminopyridine-4-carboxylic acid hydrochloride, highlights its specific functional groups and salt form, making it a subject of interest for researchers worldwide.

The molecular structure of 2,3-diaminopyridine-4-carboxylic acid hydrochloride consists of a pyridine ring with amino groups at positions 2 and 3, and a carboxylic acid group at position 4. The hydrochloride salt form indicates that the compound exists in its protonated state, which is often preferred for pharmaceutical applications due to improved solubility and stability. Recent studies have explored the synthesis of this compound through various routes, including microwave-assisted synthesis and enzymatic catalysis, which have significantly enhanced its production efficiency.

One of the most promising applications of 2,3-diaminopyridine-4-carboxylic acid hydrochloride lies in its potential as a building block for drug discovery. Researchers have investigated its role in the development of anti-cancer agents, where its ability to inhibit specific enzymes involved in tumor growth has shown promising results. Additionally, this compound has been studied for its potential in neuroprotective therapies, particularly in models of Alzheimer's disease. The long-tail keyword anti-cancer activity of 2,3-diaminopyridine-4-carboxylic acid hydrochloride underscores its importance in contemporary medicinal chemistry.

In the realm of material science, 2,3-diaminopyridine-4-carboxylic acid hydrochloride has been utilized as a precursor for the synthesis of advanced materials such as metal-organic frameworks (MOFs) and coordination polymers. Its ability to act as a ligand due to the presence of amino and carboxylic groups makes it ideal for constructing porous materials with applications in gas storage and catalysis. Recent advancements in MOF synthesis have leveraged this compound's unique properties to create materials with enhanced surface areas and selectivity.

The pharmacokinetic profile of 2,3-diaminopyridine-4-carboxylic acid hydrochloride has also been a focal point of recent research. Studies conducted on animal models have revealed that this compound exhibits moderate bioavailability when administered orally, with rapid absorption and distribution across various tissues. Its half-life and metabolism pathways have been characterized using advanced analytical techniques such as LC-MS/MS, providing valuable insights into its suitability as a drug candidate.

Moreover, the environmental impact of 2,3-diaminopyridine-4-carboxylic acid hydrochloride has been evaluated to ensure sustainable practices in its production and use. Research indicates that the compound is biodegradable under specific conditions, minimizing its ecological footprint. This aligns with global efforts to develop eco-friendly chemical compounds that meet both therapeutic and environmental standards.

In conclusion, 2,3-diaminopyridine-4-carboxylic acid hydrochloride (CAS No. 1423031-98-4) stands out as a versatile molecule with diverse applications across multiple scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application studies, positions it as a key player in future research endeavors. As ongoing investigations continue to uncover new potentials for this compound, it is poised to make significant contributions to fields ranging from pharmacology to materials science.